Cas no 84606-45-1 (2-methyl-1-(propan-2-yl)-1H-imidazole)

• Product Name: 2-methyl-1-(propan-2-yl)-1H-imidazole
• CAS No: 84606-45-1
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• MDL: MFCD18889503
• CID: 1826760
• PubChem ID: 14670816
• Update Time: 2025-05-20

2-methyl-1-(propan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-2-methylimidazole
• 1H-Imidazole, 2-methyl-1-(1-methylethyl)-
• 2-methyl-1-propan-2-ylimidazole
• 1-isopropyl-2-methyl-1h-imidazole
• 2-methyl-1-(propan-2-yl)-1H-imidazole
• 1-isopropyl-2-methyl imidazole
• 1-Isopropyl-2 -methylimidazole
• GDRRCHJTUJBMQA-UHFFFAOYSA-N
• AS-59650
• 84606-45-1
• D93003
• DTXSID90562849
• AKOS013123439
• DB-337345
• SCHEMBL273629

• MDL： MFCD18889503
• Inchi： 1S/C7H12N2/c1-6(2)9-5-4-8-7(9)3/h4-6H,1-3H3
• InChI Key： GDRRCHJTUJBMQA-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C)C(C)C

Computed Properties

• Exact Mass: 124.100048391g/mol
• Monoisotopic Mass: 124.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 1.1

Additional information on 2-methyl-1-(propan-2-yl)-1H-imidazole

2-Methyl-1-(Propan-2-yl)-1H-Imidazole

2-Methyl-1-(propan-2-yl)-1H-imidazole, also known by its CAS number 84606-45-1, is a heterocyclic organic compound belonging to the imidazole family. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 2-methyl-1-(propan-2-yl)-1H-imidazole consists of a five-membered ring with two nitrogen atoms at positions 1 and 3, along with a methyl group at position 2 and an isopropyl group at position 1. This combination of substituents imparts the molecule with interesting electronic and steric properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of imidazoles as versatile scaffolds in drug discovery. The imidazole ring is known for its ability to act as a hydrogen bond donor and acceptor, which enhances its bioavailability and binding affinity to biological targets. In the case of 2-methyl-1-(propan-2-yl)-1H-imidazole, the presence of the methyl and isopropyl groups further modulates these properties, potentially improving its pharmacokinetic profile. Researchers have explored this compound as a precursor for synthesizing bioactive molecules, including antifungal agents and anticancer drugs.

The synthesis of 84606-45-1 typically involves a combination of nucleophilic aromatic substitution and cyclization reactions. One common approach is the reaction of an appropriate aldehyde or ketone with an amine derivative under acidic conditions, followed by cyclization to form the imidazole ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

In terms of applications, 2-methyl-1-(propan-2-yl)-1H-imidazole has shown promise in the development of agrochemicals. Its ability to inhibit specific enzymes involved in plant pathogenesis has led to its investigation as a potential fungicide. Additionally, this compound has been studied as a ligand in metalloorganic chemistry, where it can coordinate with transition metals to form complexes with unique catalytic properties.

Recent research has also focused on the use of 84606-45-1 in materials science. By incorporating this imidazole derivative into polymer matrices, scientists have developed materials with enhanced thermal stability and mechanical strength. These materials hold potential for use in high-performance applications such as aerospace components and electronic devices.

The growing interest in 2-methyl-1-(propan-2-yl)-1H-imidazole is driven by its versatility and the increasing demand for innovative chemical building blocks. As researchers continue to explore its properties and applications, this compound is expected to play an increasingly important role in various industries.